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Cas no 94087-40-8 (3-Chloro-2-fluorobenzonitrile)
3-Chloro-2-fluorobenzonitrile structure
Product Name:3-Chloro-2-fluorobenzonitrile
CAS No:94087-40-8
MF:C7H3ClFN
MW:155.556823968887
MDL:MFCD00042206
CID:61685
PubChem ID:523100
Update Time:2024-10-25
3-Chloro-2-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-fluorobenzonitrile
- 2-FLUORO-3-CHLOROBENZONITRILE
- Benzonitrile,3-chloro-2-fluoro
- chloro fluorobenzonitrile
- EINECS 301-934-4
- Benzonitrile, 3-chloro-2-fluoro-
- CHKLNKWJIDQKFV-UHFFFAOYSA-N
- PubChem1559
- KSC493Q6T
- 3-chloro-2-fluorobenzenecarbonitrile
- CL8187
- WT1773
- SBB063687
- CM13003
- VZ26572
- TRA0018006
- AS01642
- AM61694
- BR-5
- 3-Chloro-2-fluorobenzonitrile (ACI)
- CS-W016251
- SCHEMBL1813129
- Z203046368
- UNII-QR862S6CEL
- QR862S6CEL
- 94087-40-8
- DTXSID00240424
- AKOS005063966
- NS00064240
- PS-8858
- SY016162
- C2562
- DB-014103
- EN300-25315
- 3-Chloro-2-fluorobenzonitrile, 97%
- 2-Fluoro-3-chloro-benzonitrile
- MFCD00042206
- DTXCID00162915
- AC-4043
- 3-chloro-2-fluoro-benzonitrile
-
- MDL： MFCD00042206
- Inchi： 1S/C7H3ClFN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
- InChI Key： CHKLNKWJIDQKFV-UHFFFAOYSA-N
- SMILES： N#CC1C(F)=C(Cl)C=CC=1
Computed Properties
- Exact Mass: 154.99400
- Monoisotopic Mass: 154.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.4
Experimental Properties
- Color/Form: No data available
- Density: 1.33
- Melting Point: 40.0 to 44.0 deg-C
- Boiling Point: 206.3±20.0 °C at 760 mmHg
- Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- Refractive Index: 1.528
- PSA: 23.79000
- LogP: 2.35078
3-Chloro-2-fluorobenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H312,H332
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-Chloro-2-fluorobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Chloro-2-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157349-100g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 95+% | 100g |
$117 | 2021-06-17 | |
| Chemenu | CM157349-500g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 95+% | 500g |
$355 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C124026-1g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | >98.0%(GC) | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C124026-25g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | >98.0%(GC) | 25g |
¥157.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C124026-5g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | >98.0%(GC) | 5g |
¥39.90 | 2023-09-03 | |
| TRC | C584705-100mg |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C584705-250mg |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C584705-500mg |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C584705-1g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2562-5g |
3-Chloro-2-fluorobenzonitrile |
94087-40-8 | 98.0%(GC) | 5g |
￥640.0 | 2022-09-28 |
3-Chloro-2-fluorobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tetramethylammonium chloride , Sulfolane , Potassium fluoride ; 8 h, rt → 210 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride , Potassium fluoride Solvents: Dimethyl sulfoxide , 1,3-Dimethyl-2-imidazolidinone ; 20 min, 290 °C
Reference
- Room-temperature nucleophilic aromatic fluorination: experimental and theoretical studies, Angewandte Chemie, 2006, 45(17), 2720-2725
3-Chloro-2-fluorobenzonitrile Raw materials
3-Chloro-2-fluorobenzonitrile Preparation Products
3-Chloro-2-fluorobenzonitrile Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
94087-40-8 (3-Chloro-2-fluorobenzonitrile) Related Products
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